Cas no 2171680-31-0 (3-amino-3-(pyrrolidin-2-yl)butanamide)

• Product Name: 3-amino-3-(pyrrolidin-2-yl)butanamide
• CAS No: 2171680-31-0
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 6410030
• PubChem ID: 165518622
• Update Time: 2025-10-28

3-amino-3-(pyrrolidin-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyrrolidin-2-yl)butanamide
• EN300-1284654
• 2171680-31-0

• Inchi： 1S/C8H17N3O/c1-8(10,5-7(9)12)6-3-2-4-11-6/h6,11H,2-5,10H2,1H3,(H2,9,12)
• InChI Key： RYJYPHYLFKJSKG-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CCCN1)N)N

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-3-(pyrrolidin-2-yl)butanamide

3-Amino-3-(pyrrolidin-2-yl)butanamide: A Comprehensive Overview

3-Amino-3-(pyrrolidin-2-yl)butanamide, also known by its CAS registry number 2171680-31-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a pyrrolidine ring, making it a versatile compound with potential applications in drug development and material science. Recent advancements in synthetic methodologies have further enhanced our ability to study and utilize this compound effectively.

The chemical structure of 3-amino-3-(pyrrolidin-2-yl)butanamide is notable for its amide functionality and the presence of a pyrrolidine ring. The pyrrolidine moiety, a five-membered saturated heterocycle containing one nitrogen atom, contributes to the compound's stability and bioavailability. The amino group attached to the butanamide backbone adds flexibility and reactivity, enabling this compound to participate in various biochemical interactions. These structural features make it a valuable substrate for exploring new chemical reactions and designing bioactive molecules.

Recent studies have highlighted the potential of 3-amino-3-(pyrrolidin-2-yl)butanamide as a precursor for synthesizing bioactive compounds with therapeutic potential. For instance, researchers have explored its role in the development of peptide-based drugs, where its amide functionality can serve as a key component in forming peptide bonds. Additionally, the compound's ability to act as a chiral auxiliary has been investigated, offering new avenues for asymmetric synthesis—a critical area in modern drug discovery.

In terms of synthesis, 3-amino-3-(pyrrolidin-2-yl)butanamide can be prepared through various routes, including nucleophilic acyl substitution and peptide coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of microwave-assisted synthesis has also been reported, demonstrating the potential for rapid and efficient preparation of this compound.

The application of 3-amino-3-(pyrrolidin-2-yl)butanamide extends beyond pharmacology into materials science. Its ability to form self-assembled structures has been explored for applications in nanotechnology, where it can serve as a building block for creating supramolecular assemblies. This property is particularly promising for the development of new materials with tailored optical, electronic, or mechanical properties.

In conclusion, 3-amino-3-(pyrrolidin-2-yl)butanamide, CAS No. 2171680-31-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to advance both fundamental understanding and practical applications in chemistry and pharmacology.